ethyl 3-ethyl-5-{[(3-ethylphenyl)amino]sulfonyl}-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 5-ethyl-3-[(3-ethylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate
• InChI: InChI=1S/C16H21N3O4S/c1-4-11-8-7-9-12(10-11)19-24(21,22)15-14(16(20)23-6-3)13(5-2)17-18-15/h7-10,19H,4-6H2,1-3H3,(H,17,18)
• InChI Key: ARIXFMGXBRCJNN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NS(=O)(=O)C2=NNC(=C2C(=O)OCC)CC
• Molecular Formula: C16H21N3O4S
• Molecular Weight: 351.4 g/mol

Description

Ethyl 3-ethyl-5-{[(3-ethylphenyl)amino]sulfonyl}-1H-pyrazole-4-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as EEP or EEPc and is a pyrazole derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of EEP is not fully understood, but it is believed to involve the inhibition of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation and pain. Additionally, EEP has been shown to induce apoptosis in cancer cells, which is believed to be mediated by the activation of caspases, a family of proteins that play a key role in the process of programmed cell death.
Biochemical and Physiological Effects
EEP has been shown to exhibit various biochemical and physiological effects, including the inhibition of COX-2 activity, the induction of apoptosis in cancer cells, and the inhibition of insect acetylcholinesterase activity. Additionally, EEP has been shown to exhibit antioxidant activity, which may contribute to its anti-inflammatory and anti-tumor effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using EEP in lab experiments is its high purity and stability, which allows for accurate and reproducible results. Additionally, EEP is relatively easy to synthesize, making it readily available for research purposes. However, one limitation of using EEP in lab experiments is its low solubility in water, which may require the use of organic solvents that can affect the results of the experiment.

Future Directions

There are several future directions for the research and development of EEP. One direction is the further exploration of its potential applications in medicine, agriculture, and materials science. Additionally, the development of new synthesis methods for EEP with improved yields and purity could lead to the development of new drugs and materials with unique properties. Finally, the investigation of the mechanism of action of EEP could lead to the development of new drugs that target COX-2 and caspases, which could be used to treat a wide range of diseases.

Synthesis Methods

The synthesis of EEP has been achieved using various methods, including the reaction of 3-ethyl-1-phenyl-1H-pyrazole-4-carboxylic acid with ethyl chloroformate and 3-ethylphenylamine. Another method involves the reaction of 3-ethyl-1-phenyl-1H-pyrazole-4-carboxylic acid with thionyl chloride, followed by the reaction with 3-ethylphenylamine and ethyl chloroformate. These methods have been optimized to produce EEP with high yields and purity.

Scientific Research Applications

EEP has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, EEP has been shown to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders. Additionally, EEP has been shown to exhibit antitumor activity, making it a promising drug candidate for cancer treatment. In agriculture, EEP has been shown to exhibit insecticidal activity, making it a potential candidate for the development of new insecticides. In materials science, EEP has been used as a building block for the synthesis of new materials with unique properties.